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Compound of Interest

Compound Name: Digermane

Cat. No.: B087215

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety hazards associated
with digermane (GezHe) exposure. Given the limited specific toxicological data for digermane,
this guide also incorporates information from its close structural and toxicological analogue,
germane (GeHa), to provide a comprehensive risk profile. This document is intended for
professionals working in research and development environments where digermane may be
handled.

Chemical and Physical Properties

Digermane is a colorless liquid with a molecular geometry similar to ethane.[1] It is one of the
few hydrides of germanium and is primarily used as a precursor for germanium in various
applications, including the deposition of Ge-containing semiconductors.[1][2]
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Property Value Reference
Chemical Formula GezHs [11[3]

Molar Mass 151.328 g/mol [1]
Appearance Colorless liquid/gas [1]

Boiling Point 29 °C (84 °F; 302 K) [1]

Melting Point -109 °C (-164 °F; 164 K) [1]
Solubility in Water Insoluble [1]

Toxicological Data

Direct quantitative toxicity data for digermane is not readily available. The health effects of
digermane are considered to be similar to those of germane and arsine, with the primary target
organs being the red blood cells, kidneys, and liver.[4] The characteristic toxic effect of these
hydrides is hemolysis, the destruction of red blood cells.[5]

Acute Toxicity

Digermane is classified as fatal if inhaled.[6][7] While no specific LC50 (Lethal Concentration,
50%) for digermane has been established, data for the related compound, germane, is used
as a reference.

] Route of
Substance Test Animal Value Reference
Exposure
Inhalation (1
Germane Rat LC50: 622 ppm [8]
hour)
LD50: 1250
Germane Mouse Oral [41[6]
mg/kg

Symptoms of acute exposure can include malaise, headache, dizziness, fainting, difficulty
breathing, nausea, and vomiting.[8] Severe exposure can lead to kidney injury and hemolytic
effects.[8]
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Chronic Toxicity

Chronic exposure to analogous compounds like arsine is expected to produce effects similar to
acute exposure, with a longer latency period.[9] Chronic skin exposure to digermane may

cause dermatitis.[4] By analogy to germane and arsine, target organs for chronic exposure are
considered to be the red blood cells, circulatory system, nervous system, kidneys, and liver.[4]

Occupational Exposure Limits

Occupational exposure limits for digermane have not been specifically established. The limits
for germane are used as a guideline for workplace safety.

Organization Exposure Limit Value Reference
ACGIH TLV-TWA (8-hour) 0.2 ppm [4][8][10]
OSHA PEL-TWA (8-hour) 0.2 ppm (0.6 mg/m3) [11][12]
NIOSH REL-TWA (10-hour) 0.2 ppm (0.6 mg/m?3) [10][13]

Detection of concentrations below 50% of the TLV for germane (0.1 ppm) should trigger an
immediate response and corrective action.[4]

Experimental Protocols for Inhalation Toxicology

While specific experimental protocols for digermane are not publicly available, a general
methodology for assessing the inhalation toxicity of hazardous gases in a research setting can
be described. Such studies are crucial for establishing safe exposure limits and understanding
the mechanisms of toxicity.

In Vivo Inhalation Toxicity Study (Rodent Model)

This protocol outlines a general procedure for an acute inhalation toxicity study in rats,
compliant with OECD guidelines.

Objective: To determine the median lethal concentration (LC50) of a test gas and observe signs
of toxicity.
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Methodology:

e Animal Model: Healthy, young adult rats are the preferred model.[14]

o Exposure System: A "nose-only" or "whole-body" inhalation exposure chamber is utilized.[15]
[16] The choice depends on the study's objectives. Nose-only exposure is generally
recommended to ensure direct inhalation and prevent exposure through other routes.[14]

o Atmosphere Generation and Characterization:

o The test gas is precisely metered and mixed with filtered air to achieve the target
concentrations.

o The concentration of the test gas within the exposure chamber is continuously monitored
using appropriate analytical methods, such as gas chromatography or infrared analysis.
[17]

o Atmosphere characterization is performed before the study to determine particle size
distribution (if applicable), in-air test article concentration, and to ensure dose exposure
times are acceptable for lung deposition.[18]

o Experimental Groups: Animals are divided into several groups, each exposed to a different
concentration of the test gas, plus a control group exposed to filtered air only.

o Exposure Duration: A standard exposure duration, typically 1 to 4 hours, is used.

e Observations:

o During Exposure: Animals are observed for clinical signs of toxicity.

o Post-Exposure: Animals are monitored for a set period (e.g., 14 days) for any delayed
health effects, and mortality is recorded.

o Pathology: At the end of the observation period, surviving animals are euthanized, and a
full necropsy is performed. Tissues, particularly from the respiratory tract, kidneys, and
liver, are collected for histopathological examination.
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» Data Analysis: The LC50 value and its confidence intervals are calculated from the
concentration-mortality data.
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In Vivo Inhalation Toxicology Experimental Workflow.

Health and Safety Hazards

Digermane is an extremely flammable, toxic, and corrosive gas.[4] It is heavier than air and
can accumulate in low-lying areas, creating a severe explosion and toxicity hazard.[4]

Flammability and Reactivity

o Extremely Flammable: Digermane is an extremely flammable gas.[6]

o Explosion Hazard: An extreme explosion hazard exists in areas where the gas has been
released but has not yet ignited.[4]

e Reactivity: Liquid digermane has been observed to deflagrate (decompose to hydrogen and
germanium) without an obvious source of initiation.[4]

Health Hazards

o Acute Effects: Inhalation may cause severe health effects or be fatal.[4] Eye and skin contact
may cause irritation, and sudden release of the compressed gas can cause frostbite.[4]

e Chronic Effects: Chronic skin exposure may lead to dermatitis.[4] As an analogue to arsine, it
is presumed to cause damage to the red blood cells, circulatory system, nervous system,
kidneys, and liver with prolonged or repeated exposure.[4]
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Safe Handling and Storage

Due to its high hazard profile, stringent control measures are necessary when handling
digermane.

Ventilation: Digermane should be used in a fume hood, glove box, or a properly designed
and constructed gas cabinet.[4]

¢ Piping: Double-wall piping should be used to deliver the gas to the point of use.[4]

e Monitoring: All areas where digermane is used should be monitored with highly sensitive
gas detection instruments.[4]

o Personal Protective Equipment (PPE):

o

Respiratory Protection: Supplied-air respiratory protection is recommended.[4]

o

Eye Protection: Splash goggles or safety glasses with a face shield.[4]

(¢]

Hand Protection: Appropriate gloves for industrial use.[4]

[¢]

Body Protection: Chemical-resistant clothing.[4]

o Storage: Cylinders should be stored in a well-ventilated, secure area, away from heat and
ignition sources, and protected from physical damage.[7]

Emergency Response

In the event of a digermane release, pre-planned emergency procedures must be followed by
trained personnel.

Leak Detection and Response

The following diagram illustrates a logical workflow for responding to a digermane leak.
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Emergency Response Workflow for a Digermane Leak.
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First Aid Measures

 Inhalation: Remove the victim to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[4][5]

o Skin Contact: Immediately flush the skin with running water for at least 20 minutes. Remove
contaminated clothing. For frostbite, gently warm the affected area with lukewarm water.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Medical Treatment for Severe Exposure

The health effects of digermane exposure are expected to be similar to those of arsine,
focusing on hemolytic anemia and subsequent renal failure.[4]

Oxygen Administration: Administer oxygen to the patient.[4]

Monitoring for Pulmonary Edema: Be observant for signs of pulmonary edema.[4]

Blood Transfusion: Exchange transfusion is the standard treatment for severe over-exposure
to prevent kidney failure from the breakdown of red blood cells.[4]

Renal Function Preservation:

o Intravenous mannitol may be given if the patient has low urine output.[4]
o Bicarbonate can be used to alkalize the urine.[4]
o Dialysis is recommended if renal failure occurs.[4]

o Chelation Therapy: The use of chelating agents like BAL (Dimercaprol) has been suggested,
though its efficacy is questioned.[4]

This guide is intended to provide a summary of the known health and safety hazards of
digermane. All personnel handling this substance must be thoroughly trained and have access
to the full Safety Data Sheet (SDS) and other relevant safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Digermane - Wikipedia [en.wikipedia.org]

2. Arsine Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected
Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]

. Digermane | Ge2H6 | CID 6336261 - PubChem [pubchem.ncbi.nlm.nih.gov]

. msdsdigital.com [msdsdigital.com]

. gov.uk [gov.uK]

. Germanium tetrahydride | GeH4 | CID 23984 - PubChem [pubchem.ncbi.nim.nih.gov]
. chemicalbook.com [chemicalbook.com]

. Germane - Wikipedia [en.wikipedia.org]

© 00 N oo o A~ W

. researchgate.net [researchgate.net]

10. airgas.com [airgas.com]

11. gas-sensing.com [gas-sensing.com]

12. gas-sensing.com [gas-sensing.com]

13. CDC - NIOSH Pocket Guide to Chemical Hazards - Germanium tetrahydride [cdc.goV]

14. Frontiers | In vitro Alternatives to Acute Inhalation Toxicity Studies in Animal Models—A
Perspective [frontiersin.org]

15. In-vivo Inhalation Toxicology - Fraunhofer ITEM [item.fraunhofer.de]

16. INHALATION TOXICOLOGY METHODS: The Generation and Characterization of
Exposure Atmospheres and Inhalational Exposures - PMC [pmc.ncbi.nlm.nih.gov]

17. criver.com [criver.com]
18. In Vivo GLP Inhalation Toxicology - IITRI [iitri.org]

To cite this document: BenchChem. [Digermane Exposure: A Technical Guide to Health and
Safety Hazards]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b087215?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Digermane
https://www.ncbi.nlm.nih.gov/books/NBK222407/
https://www.ncbi.nlm.nih.gov/books/NBK222407/
https://pubchem.ncbi.nlm.nih.gov/compound/Digermane
https://www.msdsdigital.com/system/files/DIGERMANE.pdf
https://www.gov.uk/government/publications/arsenic-hydride-properties-incident-management-and-toxicology/arsine-and-stibine-toxicological-overview
https://pubchem.ncbi.nlm.nih.gov/compound/Germanium-tetrahydride
https://www.chemicalbook.com/msds/digermane.pdf
https://en.wikipedia.org/wiki/Germane
https://www.researchgate.net/publication/6904349_Hazardous_Effects_of_Arsine_A_Short_Review
https://www.airgas.com/msds/014506.pdf
https://www.gas-sensing.com/news/germane-a-hazardous-gas/
https://www.gas-sensing.com/news/unveiling-germane-properties-uses-and-safety-measures/
https://www.cdc.gov/niosh/npg/npgd0300.html
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2020.00549/full
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2020.00549/full
https://www.item.fraunhofer.de/en/services-expertise/chemical-safety-assessment/toxicological_testing/inhalation-toxicology.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4332412/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4332412/
https://www.criver.com/products-services/safety-assessment/toxicology-services/inhalation-toxicology
https://iitri.org/in-vivo-glp-inhalation-toxicology/
https://www.benchchem.com/product/b087215#health-and-safety-hazards-of-digermane-exposure
https://www.benchchem.com/product/b087215#health-and-safety-hazards-of-digermane-exposure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b087215#health-and-safety-hazards-of-digermane-
exposure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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